Cas no 40527-81-9 (Acetamide, 2-(1,2,4-triazolo[3,4-b]benzothiazol-2-ylthio)-)

Acetamide, 2-(1,2,4-triazolo[3,4-b]benzothiazol-2-ylthio)- structure
40527-81-9 structure
Product Name:Acetamide, 2-(1,2,4-triazolo[3,4-b]benzothiazol-2-ylthio)-
CAS No:40527-81-9
MF:C10H8N4OS2
MW:264.326718330383
CID:3972108
PubChem ID:2383579
Update Time:2025-04-22

Acetamide, 2-(1,2,4-triazolo[3,4-b]benzothiazol-2-ylthio)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-(1,2,4-triazolo[3,4-b]benzothiazol-2-ylthio)-
    • BDBM47003
    • STL307227
    • 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetamide
    • CHEMBL1365220
    • SCHEMBL1521316
    • HMS2167M08
    • Z20238893
    • 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)ethanamide
    • 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylthio)acetamide
    • SMR000066273
    • HMS3353C17
    • 40527-81-9
    • SR-01000039407-1
    • cid_2383579
    • AKOS001054924
    • 2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetamide
    • MLS000056912
    • S-(sym-triazolo[3,4-b]3-benzothiazolyl)mercaptoacetamide
    • SR-01000039407
    • Inchi: 1S/C10H8N4OS2/c11-8(15)5-16-9-12-13-10-14(9)6-3-1-2-4-7(6)17-10/h1-4H,5H2,(H2,11,15)
    • InChI Key: KUMMJSXOALWYFQ-UHFFFAOYSA-N
    • SMILES: S1C2=NN=C(N2C2C=CC=CC1=2)SCC(N)=O

Computed Properties

  • Exact Mass: 264.01395324Da
  • Monoisotopic Mass: 264.01395324Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 127Ų
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